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Compound of Interest

Compound Name: Tetrahydro-2(1H)-pyrimidinone

Cat. No.: B162453 Get Quote

Essential Safety and Handling Guide for
Tetrahydro-2(1H)-pyrimidinone
This guide provides crucial safety and logistical information for the handling and disposal of

Tetrahydro-2(1H)-pyrimidinone (also known as 1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-
pyrimidinone or DMPU). The following procedures are designed to ensure the safety of

researchers, scientists, and drug development professionals.

Chemical Identifier:

Property Value

Chemical Name Tetrahydro-2(1H)-pyrimidinone

Synonyms

1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-

pyrimidinone, DMPU, N,N'-

Dimethylpropyleneurea

CAS Number 7226-23-5

Molecular Formula C6H12N2O
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Tetrahydro-2(1H)-pyrimidinone is classified as a hazardous chemical. It is harmful if

swallowed, causes serious eye damage, and is suspected of damaging fertility.[1][2] It may also

cause irritation to the skin, respiratory system, and digestive tract.[3] The complete toxicological

properties of this substance have not been fully investigated.[3]

Hazard Classifications:

Hazard Class Category

Acute Toxicity, Oral Category 4

Serious Eye Damage/Eye Irritation Category 1

Reproductive Toxicity Category 2

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Tetrahydro-2(1H)-
pyrimidinone to minimize exposure and ensure personal safety.
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Protection Type Recommended Equipment Standard

Eye/Face Protection

Tightly fitting safety goggles

with side-shields or chemical

safety goggles.

OSHA 29 CFR 1910.133 or

European Standard EN166

Skin Protection

Appropriate chemical-resistant

gloves (e.g., Butyl rubber,

Neoprene, or PVC).[4] Wear a

lab coat or protective clothing

to prevent skin contact. A PVC

apron is also recommended.[4]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required if

exposure limits are exceeded

or if irritation is experienced. A

Type A brown filter for organic

gases and vapors is

recommended.[1] For

powders, a dust mask like the

N95 (US) is suitable.

OSHA 29 CFR 1910.134 or

European Standard EN 149

Operational Plan: Step-by-Step Handling Procedure
Adherence to the following procedural steps is critical for the safe handling of Tetrahydro-
2(1H)-pyrimidinone.

Preparation:

Read and understand the Safety Data Sheet (SDS) thoroughly before starting any work.

Ensure a safety shower and eye wash unit are readily accessible.[4]

Work in a well-ventilated area, preferably in a chemical fume hood.[3]

Assemble all necessary equipment and materials before handling the chemical.
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Donning PPE:

Put on all required personal protective equipment as specified in the table above. Gloves

must be worn on clean hands.[4]

Handling the Chemical:

Avoid all personal contact, including inhalation.[4]

Keep the container tightly closed when not in use.[3]

Avoid contact with eyes, skin, and clothing.[3]

Do not eat, drink, or smoke in the handling area.[1]

In Case of a Spill:

Clean up spills immediately, observing all safety precautions.[3]

For liquid spills, use an inert absorbent material to soak up the chemical.[1]

For solid spills, sweep up the material.[3]

Place the absorbed or swept-up material into a suitable, clean, dry, and closed container

for disposal.[3]

Post-Handling:

Wash hands and any exposed skin thoroughly after handling.[1][3]

Remove contaminated clothing and wash it before reuse.[3]

Properly remove and dispose of contaminated PPE.

Disposal Plan
Tetrahydro-2(1H)-pyrimidinone and its containers are considered hazardous waste and must

be disposed of accordingly.
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Waste Collection:

Collect waste material in a suitable, labeled, and closed container.

Do not mix with other waste streams unless explicitly instructed to do so.

Disposal Method:

Dispose of contents and containers at an approved waste disposal plant.[1][5]

Follow all local, state, and federal regulations for hazardous waste disposal.

Relatively unreactive organic reagents should be collected in a designated container. If

halogenated, they should be collected in a separate, appropriate container.[6]

Experimental Workflow for Safe Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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